![molecular formula C6H4BrFO B1288921 3-Bromo-5-fluorophenol CAS No. 433939-27-6](/img/structure/B1288921.png)
3-Bromo-5-fluorophenol
Overview
Description
3-Bromo-5-fluorophenol (CAS number: 433939-27-6) is a phenol derivative that contains both bromide and fluoride functional groups . It is a fluorinated phenol building block and a tri-functionalised molecular scaffold for the synthesis of active pharmaceutical ingredients (APIs) .
Synthesis Analysis
The three functional groups of 3-bromo-5-fluorophenol exhibit distinct reactivity . The hydroxy group is capable of undergoing nucleophilic substitution and Mitsunobu reactions, while the bromo-group is well-suited for metal-catalysed cross-coupling reactions . The fluoride substituent reacts with nucleophiles via nucleophilic aromatic substitution, or it can be preserved to enhance the binding affinity of synthesized APIs .Chemical Reactions Analysis
The hydroxy group in 3-bromo-5-fluorophenol is capable of undergoing nucleophilic substitution and Mitsunobu reactions . The bromo-group is well-suited for metal-catalysed cross-coupling reactions . The fluoride substituent reacts with nucleophiles via nucleophilic aromatic substitution .Physical And Chemical Properties Analysis
3-Bromo-5-fluorophenol is a solid with a melting point of 36-40 °C . It has a molecular weight of 191.00 g/mol . Its molecular formula is C6H4BrFO .Scientific Research Applications
Chemical Synthesis
3-Bromo-5-fluorophenol is a phenol derivative that contains both bromide and fluoride functional groups . It is often used as a building block in chemical synthesis . The three functional groups of 3-bromo-5-fluorophenol exhibit distinct reactivity, which makes it a versatile compound in chemical reactions .
Active Pharmaceutical Ingredients (APIs) Synthesis
3-Bromo-5-fluorophenol is commonly utilized as a molecular scaffold for APIs . The fluoride substituent can enhance the binding affinity of synthesized APIs .
Anticancer Research
Anticancer 3,4’-substituted diaryl guanidinium derivatives are synthesized from 3-bromo-5-fluorophenol . These derivatives have shown an inhibition of 4.07 ± 0.10 µM against the human promyelocytic leukaemia (HL-60) cell line .
Drug Discovery
The compound’s unique structure and reactivity make it a valuable tool in drug discovery . Its fluorinated phenol building block is particularly useful in medicinal chemistry .
Organic Synthesis
In organic synthesis, 3-Bromo-5-fluorophenol is a valuable reagent due to its three functional groups . The hydroxy group is capable of undergoing nucleophilic substitution and Mitsunobu reactions, while the bromo-group is well-suited for metal-catalysed cross-coupling reactions .
Material Science
3-Bromo-5-fluorophenol can also be used in the field of material science . Its unique properties make it a useful component in the synthesis of new materials .
Mechanism of Action
Target of Action
3-Bromo-5-fluorophenol is a phenol derivative that contains both bromide and fluoride functional groups . It is commonly utilized as a molecular scaffold for active pharmaceutical ingredients (APIs) . The compound’s primary targets are the human promyelocytic leukaemia (HL-60) cell line .
Mode of Action
The three functional groups of 3-Bromo-5-fluorophenol exhibit distinct reactivity . The hydroxy group is capable of undergoing nucleophilic substitution and Mitsunobu reactions, while the bromo-group is well-suited for metal-catalysed cross-coupling reactions . The fluoride substituent reacts with nucleophiles via nucleophilic aromatic substitution, or it can be preserved to enhance the binding affinity of synthesized APIs .
Biochemical Pathways
The distinct reactivity of the functional groups in 3-Bromo-5-fluorophenol allows it to participate in various biochemical pathways. For instance, the hydroxy group can undergo nucleophilic substitution and Mitsunobu reactions . The bromo-group is suitable for metal-catalysed cross-coupling reactions . These reactions can lead to the synthesis of various APIs, affecting downstream effects in the targeted cells.
Result of Action
3-Bromo-5-fluorophenol is used in the synthesis of anticancer 3,4’-substituted diaryl guanidinium derivatives . These derivatives have demonstrated an inhibition of 4.07 ± 0.10 µM against the human promyelocytic leukaemia (HL-60) cell line . This suggests that the compound’s action at the molecular and cellular level can lead to significant therapeutic effects.
Safety and Hazards
properties
IUPAC Name |
3-bromo-5-fluorophenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrFO/c7-4-1-5(8)3-6(9)2-4/h1-3,9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCPJGUPQZDEZQH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1F)Br)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrFO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60619814 | |
Record name | 3-Bromo-5-fluorophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60619814 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
433939-27-6 | |
Record name | 3-Bromo-5-fluorophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60619814 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Bromo-5-fluorophenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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